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Compound of Interest

Compound Name: 2,6-Dimethoxy-1,4-Benzoquinone

Cat. No.: B7770998 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the solubilization of 2,6-dimethoxy-
1,4-benzoquinone in dimethyl sulfoxide (DMSO). 2,6-dimethoxy-1,4-benzoquinone is a

naturally occurring phytochemical with a range of biological activities, including anti-cancer and

anti-inflammatory effects.[1] Proper preparation of stock solutions is critical for accurate and

reproducible results in downstream applications such as in vitro cell-based assays. This guide

outlines the necessary materials, safety precautions, and a step-by-step procedure to achieve

a clear, ready-to-use stock solution.

Compound and Solvent Data
A summary of the physical and chemical properties of 2,6-dimethoxy-1,4-benzoquinone and

its solubility in DMSO is presented below. It is recommended to always use the batch-specific

molecular weight found on the product vial or Certificate of Analysis for calculations.[2]
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Parameter Value Reference

Chemical Name
2,6-dimethoxy-1,4-

benzoquinone
[3]

Synonyms DMBQ, 2,6-Dimethoxyquinone [3]

CAS Number 530-55-2 [1]

Molecular Formula C₈H₈O₄ [1]

Molecular Weight 168.15 g/mol [1]

Appearance Yellow Crystalline Powder [1][3]

Solubility in DMSO 5.56 mg/mL (33.07 mM) [1][2]

Safety and Handling Precautions
2,6-dimethoxy-1,4-benzoquinone is considered a hazardous chemical. Adherence to

standard laboratory safety procedures is mandatory.

Hazard Identification: Causes skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and safety glasses or goggles.[5] When handling the solid powder, use a dust

mask (e.g., N95) and work in a well-ventilated area or a chemical fume hood.[5]

First Aid Measures:

Skin Contact: Wash off with soap and plenty of water.[4] If skin irritation occurs, seek

medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[4] If eye irritation persists, get medical advice.

Inhalation: Move the person into fresh air. If breathing is difficult, seek medical attention.[4]
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Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[4]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.

Experimental Protocol: Preparation of a DMSO
Stock Solution
This protocol describes the preparation of a stock solution of 2,6-dimethoxy-1,4-
benzoquinone in DMSO. To enhance solubility, gentle heating and sonication may be

required.[1][2] It is highly recommended to use a new, unopened container of anhydrous

DMSO, as hygroscopic (water-absorbed) DMSO can significantly reduce product solubility.[1]

Materials and Equipment:

2,6-dimethoxy-1,4-benzoquinone (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), high purity

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Water bath or heat block set to 37°C or 60°C

Procedure:

Preparation: Allow the vial of 2,6-dimethoxy-1,4-benzoquinone and the DMSO solvent to

equilibrate to room temperature before opening.

Weighing: Tare a sterile vial on the analytical balance. Carefully weigh the desired amount of

2,6-dimethoxy-1,4-benzoquinone powder into the vial.
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Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the vial

to achieve the target concentration. For example, to prepare a 10 mM stock solution, add

594.7 µL of DMSO to 1 mg of the compound (based on a MW of 168.15).[2]

Initial Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. Visually inspect

for any remaining solid particles.

Assisted Dissolution (If Necessary): If the compound is not fully dissolved, proceed with the

following steps:

Ultrasonication: Place the vial in an ultrasonic bath for 5-10 minutes to break up any

aggregates.[1][2]

Warming: Gently warm the solution by placing the vial in a water bath or on a heat block at

37°C.[2] For concentrations up to 5.56 mg/mL, heating to 60°C may be necessary to

achieve full dissolution.[1][2] Periodically vortex the vial during this process.

Final Inspection: Once the process is complete, the solution should be clear and free of any

visible precipitate.

Storage:

To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into

single-use volumes in sterile, tightly sealed vials.[1][6]

For short-term storage, solutions can be kept at -20°C for up to one month.[1][6]

For long-term storage, store the aliquots at -80°C for up to six months.[1][6]

Visual Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for dissolving 2,6-dimethoxy-1,4-
benzoquinone and a conceptual diagram of its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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